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Compound of Interest

Compound Name: 4-(1-Aminopropyl)phenol
CAS No.: 85068-38-8
Cat. No.: B1274174
Get Quote
. J

Executive Summary & Chemical Identity

4-(1-Aminopropyl)phenol is a structural isomer of the well-known sympathomimetic drug
Hydroxyamphetamine. While they share the same molecular formula (

), the position of the amine group dictates their biological utility.
e The Topic (Isomer A):4-(1-Aminopropyl)phenol[1][2][3]
o Structure: A phenol ring with a propyl chain where the amino group is attached to the

-carbon (the benzylic position, directly attached to the ring).

o Class:
-Ethyl-4-hydroxybenzylamine.
o Primary Status: Chemical intermediate; low-affinity analog used in SAR studies.

o The Parent/Reference (Isomer B):4-(2-Aminopropyl)phenol (Hydroxyamphetamine)
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o Structure: A phenol ring with a propyl chain where the amino group is attached to the

-carbon (the characteristic phenethylamine position).

o Class: Phenethylamine / Amphetamine derivative.
o Primary Status: Active sympathomimetic drug (pupil dilator, diagnostic agent).
Core Conclusion: The shift of the amine from the

-carbon (Parent) to the

-carbon (Topic) disrupts the critical distance required for adrenergic receptor binding, rendering
4-(1-Aminopropyl)phenol significantly less active as a direct sympathomimetic, though it
retains phenolic antioxidant properties and potential as a substrate for specific amine oxidases.

Structural & Mechanistic Comparison

The biological divergence stems from the "Pharmacophore Distance Rule" of adrenergic
receptors.

The Pharmacophore Distance Rule

Adrenergic receptors (GPCRs) require a specific distance (approx. 5.0-5.2 A) between the
aromatic ring (which binds to a hydrophobic pocket) and the positively charged nitrogen (which
binds to an aspartate residue).

o Parent (Hydroxyamphetamine): The 2-carbon spacer places the nitrogen at the optimal
distance.

o Topic (4-(1-Aminopropyl)phenol): The 1-carbon spacer (benzylic) shortens this distance,
preventing simultaneous binding to both receptor sites.

Mechanism of Action Visualization
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Caption: Comparative mechanism showing how the amine position determines receptor affinity
and metabolic fate.

Experimental Performance Data

The following data summarizes the comparative biological activity based on standard
phenethylamine SAR profiles.

Receptor Binding & Potency
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4-(2-

4-(1-

Experimental

Parameter Aminopropyl)phen  Aminopropyl)phen L
. Implication
ol (Parent) ol (Topic)
Negligible (
High ( Topic fails to trigger
Adrenergic Affinity 10 vasoconstriction or
nM range) mydriasis.
M)
High ( Topic is a poor
NE Releasing Potency Low substrate for VMAT2
100 nM) transporters.
Similar tissue
] o distribution potential,
Lipophilicity (LogP) ~1.26 ~1.26

but functional binding
differs.

MAO Susceptibility

Moderate (MAO-A/B

substrate)

High (Susceptible to
SSAO/MAO)

Topic is degraded
faster in hepatic

assays.

Toxicity & Metabolism

o Parent: Metabolized via hydroxylation and deamination. Known cardiovascular risks

(hypertension).

» Topic: Likely metabolized via semicarbazide-sensitive amine oxidase (SSAO) or MAO to the

corresponding ketone (4-hydroxypropiophenone) or aldehyde. The benzylic amine is

chemically more labile.

Experimental Protocols

For researchers validating these profiles, the following protocols ensure rigorous comparison.

Protocol A: Comparative Adrenergic Binding Assay

Objective: Quantify the affinity of the topic vs. parent for
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-adrenergic receptors.

e Membrane Preparation:
o Harvest HEK293 cells overexpressing human

-AR.

o Homogenize in ice-cold HEPES buffer (pH 7.4).

o Centrifuge at 40,000 x g for 20 min; resuspend pellet.
e Ligand Displacement:

o Incubate membranes with

-Prazosin (0.2 nM) as the radioligand.

o Add increasing concentrations (

to
M) of 4-(1-Aminopropyl)phenol (Topic) and Hydroxyamphetamine (Reference).

o Incubate at 25°C for 60 min.
« Filtration & Counting:
o Terminate reaction by rapid filtration over GF/B filters.
o Wash 3x with ice-cold buffer.
o Measure radioactivity via liquid scintillation counting.
o Data Analysis:
o Plot % Inhibition vs. Log[Concentration].

o Calculate
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and
using the Cheng-Prusoff equation.

o Expected Result: Parent shows sigmoidal displacement curve; Topic shows flat line or
displacement only at very high concentrations.

Protocol B: In Vitro Metabolic Stability (Microsomal
Stability)

Objective: Compare half-life (

) in liver microsomes.

» Reaction Mix:

o Phosphate buffer (100 mM, pH 7.4).

o Human Liver Microsomes (0.5 mg/mL protein).

o Test Compound (1

M).

e Initiation:

o Pre-incubate at 37°C for 5 min.

o Add NADPH-regenerating system to start reaction.
e Sampling:

o Aliquot at 0, 5, 15, 30, and 60 min.

o Quench with ice-cold acetonitrile (containing internal standard).
e Analysis:

o Centrifuge and analyze supernatant via LC-MS/MS.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Co.m.parat.i\./e

Check Availability & Pricing

o Monitor parent ion depletion.

Synthesis & Pathway Diagram

Understanding the synthesis origin helps confirm the structural identity during testing.
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Caption: Synthetic divergence. Direct amination of the ketone yields the 1-amino product
(Topic), while nitro-condensation pathways yield the 2-amino product (Parent).
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mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Comparative Biological Activity Guide: 4-(1-
Aminopropyl)phenol vs. Hydroxyamphetamine]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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